2-((4-fluorophenyl)thio)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H14FN3OS/c17-13-4-6-14(7-5-13)22-11-16(21)18-9-12-10-19-20-8-2-1-3-15(12)20/h1-8,10H,9,11H2,(H,18,21)
• InChI Key: KYWRTUZQUCTEAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NN2C=C1)CNC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3OS
• Molecular Weight: 315.4 g/mol

Description

The compound “2-((4-fluorophenyl)thio)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide” is a complex organic molecule. It contains a pyrazolo[1,5-a]pyridine core, which is a type of nitrogen-containing heterocycle. This core is often found in bioactive compounds, including adenosine receptor antagonists. The compound also contains a fluorophenyl group and an acetamide group, which could potentially influence its physical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazolo[1,5-a]pyridine core would likely contribute to the compound’s planarity, while the fluorophenyl and acetamide groups could introduce steric effects.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The pyrazolo[1,5-a]pyridine core might participate in reactions with electrophiles or nucleophiles, while the fluorophenyl group could potentially undergo reactions involving the carbon-fluorine bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the fluorophenyl group could increase its lipophilicity, while the acetamide group could participate in hydrogen bonding, influencing its solubility.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• Application : The pyrazolo[1,5-a]pyrimidines (PPs) family, including our compound, has been identified as strategic for optical applications. .

Adenosine Receptor Modulation

• . Further studies could investigate our compound’s specific interactions.

Mechanism of Action

If this compound is biologically active, its mechanism of action would depend on its structure and the target it interacts with. For example, similar compounds with a pyrazolo[1,5-a]pyridine core have been found to interact with adenosine receptors.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could also involve modifying its structure to enhance its properties or develop new compounds with similar structures.